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Compound of Interest

Compound Name:
2-Chloro-1-(4-

ethynylphenyl)ethanone

CAS No.: 98994-30-0

Cat. No.: B2472552

Get Quote

Executive Safety & Disposal Summary
2-Chloro-1-(4-ethynylphenyl)ethanone is a dual-hazard intermediate containing a highly

reactive

-chloroketone moiety and a terminal alkyne.[1][2] Improper disposal risks severe lachrymatory
exposure, alkylation toxicity, and potential formation of explosive metal acetylides.
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Critical Property Operational Implication

Functional Group 1
-Chloroketone: Potent lachrymator and

alkylating agent.[1][2] Causes severe skin/eye

burns and respiratory distress.[2][3]

Functional Group 2

Terminal Alkyne: Potential for explosive

acetylide formation if in contact with Copper

(Cu), Silver (Ag), or Mercury (Hg).

Waste Stream Halogenated Organic Waste (High Hazard).[2]

Disposal Method
High-Temperature Incineration (via licensed

contractor).[1][2]

Hazard Identification & Segregation Strategy
Before initiating disposal, you must segregate this compound from incompatible waste streams.

[3]

Incompatibility Matrix
DO NOT MIX WITH: Strong bases (induces polymerization/Favorskii rearrangement), Heavy
metals (Cu, Ag, Hg - explosion hazard), Oxidizers.[1]

COMPATIBLE WITH: Dichloromethane (DCM), Chloroform, Ethyl Acetate (for dissolution).

Physicochemical Data for Disposal Planning
Property Value / Description

Molecular Formula

Physical State Solid (typically crystalline).[1][2]

Solubility
Soluble in DCM, DMSO, Methanol; insoluble in

water.

Reactivity
Hydrolyzes in water (slowly); reacts rapidly with

nucleophiles (amines, thiols).
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Disposal Workflow: Decision Logic
The following decision tree dictates the operational flow for disposing of 2-Chloro-1-(4-
ethynylphenyl)ethanone.
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Waste Generation

Is the waste Pure Solid or Solution?

Pure Solid / Stock Reaction Mixture / Solution

Is this a Spill? Segregate into HALOGENATED solvent waste.

EXECUTE SPILL PROTOCOL
(See Section 5)

Yes

Double-bag in heavy-duty polyethylene.
Place in amber glass jar.

No

Label: 'Toxic Solid, Organic, n.o.s.
(Contains Alpha-Chloroketone)'

Ship for High-Temp Incineration

Check: Contains Cu/Ag catalysts?

Treat for Metal Removal
(Silica filtration or Scavenger)

Yes

Proceed to Container

No

Transfer to HDPE or Glass Carboy.
Ensure Vented Cap if reactive.

Click to download full resolution via product page
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Figure 1: Operational decision tree for the disposal of 2-Chloro-1-(4-ethynylphenyl)ethanone,

prioritizing segregation from heavy metals.

Detailed Disposal Procedures
Protocol A: Routine Disposal (Solids & Stock)
Use this for expired stock or excess pure material.[2]

PPE Requirement: Double nitrile gloves, lab coat, safety goggles, and working fume hood

(Essential due to lachrymatory nature).

Primary Containment: Do not empty the original vial. Keep the chemical in its original glass

container if possible.[2]

Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc type).

Labeling: Attach a hazardous waste tag.

Constituents: "2-Chloro-1-(4-ethynylphenyl)ethanone"[1][2]

Hazard Checkboxes: Toxic, Irritant, Lachrymator.[4]

Storage: Store in the Halogenated Waste satellite accumulation area until pickup.

Protocol B: Chemical Deactivation (Quenching)
Use this for treating spills, cleaning glassware, or deactivating small amounts (<5g) prior to

disposal. This converts the lachrymatory alkyl halide into a water-soluble, non-volatile Bunte

salt.[1][2]

Mechanism: Nucleophilic substitution using Sodium Thiosulfate.[2]

[1][2]

Step-by-Step Deactivation:

Preparation: Prepare a 10% w/v Sodium Thiosulfate (

) solution in water.
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Dissolution: Dissolve the waste residue in a minimal amount of Acetone or Ethanol.[2]

Reaction: Slowly add the thiosulfate solution to the organic waste (Ratio: 50 mL thiosulfate

per 1 g of residue).[2]

Agitation: Stir the mixture at room temperature for 1 hour. The solution should become

homogenous.

Verification: Check pH. It should be neutral.

Disposal: The resulting mixture is now a non-lachrymatory aqueous organic waste.[2]

Dispose of it in the Aqueous/Organic Mixture waste stream.

Emergency Spill Management
Scenario: A vial drops and shatters in the open lab.

Immediate Action:Evacuate the immediate area. The compound is a lachrymator; vapors will

cause immediate eye tearing and respiratory irritation.[2]

Ventilation: Isolate the room. If possible, increase ventilation rates (press "Emergency Purge"

if equipped).

Re-entry PPE: Full-face respirator with Organic Vapor/Acid Gas cartridges (OV/AG), Tyvek

suit, and double nitrile gloves.[1][2]

Cleanup:

Cover the spill with a 1:1 mixture of Sodium Carbonate (

) and clay absorbent (kitty litter).

Note: The carbonate neutralizes potential acidity, while the clay absorbs the liquid.

Scoop material into a wide-mouth jar.

Wipe the surface with the Sodium Thiosulfate solution (from Protocol B) to deactivate

residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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